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Compound of Interest

Compound Name: L-erythro-Chloramphenicol

Cat. No.: B001208

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of L-
erythro-Chloramphenicol, a potent antibiotic recognized as a hazardous substance.
Adherence to these procedures is essential to ensure personal safety and environmental
compliance. L-erythro-Chloramphenicol is a suspected carcinogen and reproductive toxin,
and it is not inactivated by standard autoclaving or boiling.[1]

Personal Protective Equipment (PPE)

All personnel handling L-erythro-Chloramphenicol must use the following personal protective
equipment. Engineering controls, such as a chemical fume hood, should be the primary means
of exposure control.[2]
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Protection Type Equipment Specification

Eye/Face Safety glasses or goggles ANSI-approved[1]

Nitrile or chloroprene gloves

are recommended.[1] Examine

Hand Chemical-resistant gloves )
for wear and degradation
before use.[3]
] To be worn at all times when
Body Lab coat or disposable gown )
handling the compound.[4]
Required when handling
) ] powders outside of a fume
Respiratory NIOSH-approved respirator

hood or when engineering

controls are insufficient.[5][6]

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of L-erythro-Chloramphenicol from
preparation to disposal.

e Preparation:

o Obtain and review the Safety Data Sheet (SDS) for L-erythro-Chloramphenicol before
beginning any work.[5][7]

o Ensure a certified chemical fume hood, safety shower, and eyewash station are readily
accessible.[1]

o Don all required PPE as specified in the table above.
e Handling:

o Handle solid chloramphenicol and prepare stock solutions inside a certified chemical fume
hood to prevent inhalation of dust.[1]

o Use in a well-ventilated area and avoid generating dust.[3]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/pdf/Navigating_Chloramphenicol_Disposal_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_Chloramphenicol_Disposal_A_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/BIC0113_msds.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2023/04/EHS-ARS-GUI-013-V02.pdf
https://cdn.caymanchem.com/cdn/msds/14334m.pdf
https://en.gazfinder.com/chloramphenicol/
https://www.benchchem.com/product/b001208?utm_src=pdf-body
https://www.benchchem.com/product/b001208?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/14334m.pdf
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/Chloramphenicol.pdf?ver=2023-01-17-092132-483
https://www.benchchem.com/pdf/Navigating_Chloramphenicol_Disposal_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_Chloramphenicol_Disposal_A_Guide_for_Laboratory_Professionals.pdf
https://store.apolloscientific.co.uk/storage/msds/BIC0113_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Avoid all personal contact, including inhalation.[8] Do not eat, drink, or smoke in the
handling area.[3]

e Post-Handling:

o Thoroughly wash hands with soap and water after handling, even if gloves were worn.[1]

[3]

o Contaminated work clothing should not be allowed out of the laboratory and should be

laundered separately.[1][3]

o Decontaminate all work surfaces after use.

Disposal Plan

L-erythro-Chloramphenicol and all contaminated materials are considered hazardous
chemical waste and must be disposed of accordingly. The required method of disposal is
incineration by a licensed hazardous waste management service.[1]

Waste Type Disposal Container Procedure
) ] Original, tightly sealed
Unused/Expired Solid ) Segregate from other waste
container labeled "Hazardous
Compound streams.[1]

Waste: Chloramphenicol”

) o Leak-proof container or
Contaminated Media (Liquid & ) Do not autoclave.[1] Collect for
) biohazard bag clearly marked o )
Solid) o ) incineration.[1]
for chemical incineration

) ) Designated, labeled hazardous )
Contaminated Disposables & ) Segregate at the point of use.
waste container (e.g., purple-

PPE . . [1]
lidded bin or bag)

Experimental Workflow for Handling L-erythro-
Chloramphenicol
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Caption: Workflow for Safe Handling of L-erythro-Chloramphenicol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

